Diisopropyl adipate
Diisopropyl adipate
Diisopropyl adipate is a fatty acid ester and an isopropyl ester.
Bis(1-methylethyl) hexanedioate, also known as diisopropyl ester or hexanedioic acid, 9CI, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Bis(1-methylethyl) hexanedioate exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Bis(1-methylethyl) hexanedioate has been primarily detected in urine. Within the cell, bis(1-methylethyl) hexanedioate is primarily located in the cytoplasm. Bis(1-methylethyl) hexanedioate has a mild, estery, and fatty taste.
Bis(1-methylethyl) hexanedioate, also known as diisopropyl ester or hexanedioic acid, 9CI, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Bis(1-methylethyl) hexanedioate exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Bis(1-methylethyl) hexanedioate has been primarily detected in urine. Within the cell, bis(1-methylethyl) hexanedioate is primarily located in the cytoplasm. Bis(1-methylethyl) hexanedioate has a mild, estery, and fatty taste.
Brand Name:
Vulcanchem
CAS No.:
6938-94-9
VCID:
VC0033870
InChI:
InChI=1S/C12H22O4/c1-9(2)15-11(13)7-5-6-8-12(14)16-10(3)4/h9-10H,5-8H2,1-4H3
SMILES:
CC(C)OC(=O)CCCCC(=O)OC(C)C
Molecular Formula:
C12H22O4
Molecular Weight:
230.3 g/mol
Diisopropyl adipate
CAS No.: 6938-94-9
Main Products
VCID: VC0033870
Molecular Formula: C12H22O4
Molecular Weight: 230.3 g/mol
| CAS No. | 6938-94-9 |
|---|---|
| Product Name | Diisopropyl adipate |
| Molecular Formula | C12H22O4 |
| Molecular Weight | 230.3 g/mol |
| IUPAC Name | dipropan-2-yl hexanedioate |
| Standard InChI | InChI=1S/C12H22O4/c1-9(2)15-11(13)7-5-6-8-12(14)16-10(3)4/h9-10H,5-8H2,1-4H3 |
| Standard InChIKey | ZDQWESQEGGJUCH-UHFFFAOYSA-N |
| SMILES | CC(C)OC(=O)CCCCC(=O)OC(C)C |
| Canonical SMILES | CC(C)OC(=O)CCCCC(=O)OC(C)C |
| Density | 0.963-0.968 (20°) |
| Melting Point | -1.1 °C Mp -1 ° -1°C |
| Physical Description | Liquid Clear colourless liquid; Light alcoholic aroma |
| Description | Diisopropyl adipate is a fatty acid ester and an isopropyl ester. Bis(1-methylethyl) hexanedioate, also known as diisopropyl ester or hexanedioic acid, 9CI, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Bis(1-methylethyl) hexanedioate exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Bis(1-methylethyl) hexanedioate has been primarily detected in urine. Within the cell, bis(1-methylethyl) hexanedioate is primarily located in the cytoplasm. Bis(1-methylethyl) hexanedioate has a mild, estery, and fatty taste. |
| Solubility | Practically insoluble or insoluble in water Soluble (in ethanol) |
| Synonyms | beta dia;betadia;Ceraphyl 230;ceraphyl230;Crodamol da;crodamolda;Diisopropyl hexanedioate;hexanedioicaciddiisopropylester |
| Reference | 1: Kurohane K, Kimura A, Terasawa R, Sahara Y, Kobayashi K, Suzuki W, Matsuoka T, Watanabe T, Imai Y. Adjuvant Effect of an Alternative Plasticizer, Diisopropyl Adipate, on a Contact Hypersensitivity Mouse Model: Link with Sensory Ion Channel TRPA1 Activation. Biol Pharm Bull. 2015;38(7):1054-62. doi: 10.1248/bpb.b15-00199. Epub 2015 May 9. PubMed PMID: 25959058. 2: Inagi T, Muramatsu T, Terada H. Interaction of indomethacin with the vehicle component diisopropyl adipate. Chem Pharm Bull (Tokyo). 1986 Mar;34(3):1228-34. PubMed PMID: 3731342. 3: Lanigan RS. Final report on the safety assessment of Stearamide DIBA-Stearate. Int J Toxicol. 2001;20 Suppl 3:91-7. Review. PubMed PMID: 11766136. 4: Ridel L, Bolzinger MA, Gilon-Delepine N, Dugas PY, Chevalier Y. Pickering emulsions stabilized by charged nanoparticles. Soft Matter. 2016 Sep 28;12(36):7564-76. doi: 10.1039/c6sm01465h. Epub 2016 Aug 11. PubMed PMID: 27510805. 5: Serrà A, Gómez E, Calderó G, Esquena J, Solans C, Vallés E. Conductive microemulsions for template CoNi electrodeposition. Phys Chem Chem Phys. 2013 Sep 21;15(35):14653-9. doi: 10.1039/c3cp52021h. PubMed PMID: 23892952. |
| PubChem Compound | 23368 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume